Cas no 116907-14-3 (Spiro[5.5]undeca-1,8-dien-3-one,1,5,5,9-tetramethyl- (9CI))

• Product Name: Spiro[5.5]undeca-1,8-dien-3-one,1,5,5,9-tetramethyl- (9CI)
• CAS No: 116907-14-3
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• CID: 168079
• Update Time: 2024-03-01

Spiro[5.5]undeca-1,8-dien-3-one,1,5,5,9-tetramethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Spiro[5.5]undeca-1,8-dien-3-one,1,5,5,9-tetramethyl- (9CI)
• LaurencenoneC
• Spiro[5.5]undeca-1,8-dien-3-one, 1,5,5,9-tetramethyl- (9CI)
• 61661-46-9
• 61661-47-0
• Laurencenone C

• Inchi： 1S/C15H22O/c1-11-5-7-15(8-6-11)12(2)9-13(16)10-14(15,3)4/h5,9H,6-8,10H2,1-4H3
• InChI Key： SNJATGMAHZJTNR-UHFFFAOYSA-N
• SMILES： C1(C)C2(CCC(C)=CC2)C(C)(C)CC(=O)C=1

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• XLogP3: 3.811

Experimental Properties

• Density: 0.98±0.1 g/cm3(Predicted)
• Boiling Point: 320.9±42.0 °C(Predicted)
• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Chamigranes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Chamigranes